Cas no 893570-43-9 (N-(3-Ethoxybenzyl)-2-propen-1-amine Hydrochloride)

• Product Name: N-(3-Ethoxybenzyl)-2-propen-1-amine Hydrochloride
• CAS No: 893570-43-9
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 1086836
• PubChem ID: 4722325
• Update Time: 2025-04-20

N-(3-Ethoxybenzyl)-2-propen-1-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(3-Ethoxybenzyl)prop-2-en-1-amine
• N-(3-ethoxybenzyl)-2-propen-1-amine(SALTDATA: HCl)
• N-[(3-ethoxyphenyl)methyl]prop-2-en-1-amine
• N-allyl-N-(3-ethoxybenzyl)amine
• DTXSID60406004
• AKOS001478309
• CHEMBRDG-BB 9071284
• N-(3-ETHOXYBENZYL)-2-PROPEN-1-AMINE
• AN-465/42767507
• [(3-ETHOXYPHENYL)METHYL](PROP-2-EN-1-YL)AMINE
• 893570-43-9
• STK513143
• N-(3-Ethoxybenzyl)-2-propen-1-amine Hydrochloride

• MDL： MFCD07410226
• Inchi： 1S/C12H17NO/c1-3-8-13-10-11-6-5-7-12(9-11)14-4-2/h3,5-7,9,13H,1,4,8,10H2,2H3
• InChI Key： BBRAQQGHNHYVAI-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(=C1)CNCC=C

Computed Properties

• Exact Mass: 191.13100
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.957
• Boiling Point: 282.6°C at 760 mmHg
• Flash Point: 116°C
• Refractive Index: 1.509
• PSA: 21.26000
• LogP: 2.75180